Cas no 1436150-31-0 (N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide)

• Product Name: N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide
• CAS No: 1436150-31-0
• MF: C₂₀H₁₇N₃O₃
• MW: 347.367284536362
• CID: 6387708
• PubChem ID: 71998165
• Update Time: 2025-06-13

N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016938335
• Z1270034833
• N-[CYANO(2-METHOXYPHENYL)METHYL]-2-(5-PHENYL-1,2-OXAZOL-3-YL)ACETAMIDE
• N-[Cyano-(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• EN300-26688709
• 1436150-31-0
• N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide

• Inchi： 1S/C20H17N3O3/c1-25-18-10-6-5-9-16(18)17(13-21)22-20(24)12-15-11-19(26-23-15)14-7-3-2-4-8-14/h2-11,17H,12H2,1H3,(H,22,24)
• InChI Key： QZFLGNFSWXXBNP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(CC(NC(C#N)C2C=CC=CC=2OC)=O)=N1

Computed Properties

• Exact Mass: 347.12699141g/mol
• Monoisotopic Mass: 347.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.2Ų

Additional information on N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide

Comprehensive Overview of N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide (CAS No. 1436150-31-0)

The compound N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide, identified by its CAS No. 1436150-31-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyano group, a methoxyphenyl moiety, and a 1,2-oxazole ring, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's structural complexity and functional diversity align with current trends in targeted therapy and precision medicine. Its CAS No. 1436150-31-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases and inflammatory disorders. The presence of the oxazole ring and cyano group suggests possible interactions with enzymes or receptors involved in these conditions. Additionally, its methoxyphenyl component may contribute to enhanced blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

The synthesis of N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide involves multi-step organic reactions, including condensation, cyclization, and acylation. These processes are optimized for high yield and purity, ensuring the compound's suitability for high-throughput screening and structure-activity relationship (SAR) studies. Its CAS No. 1436150-31-0 is often referenced in patents and research papers, highlighting its industrial and academic significance.

From an SEO perspective, keywords such as "oxazole derivatives in drug discovery", "cyano-containing bioactive molecules", and "methoxyphenyl compounds in CNS research" are highly relevant to this compound. These terms reflect user queries in Google Scholar and PubMed, emphasizing the growing interest in small-molecule therapeutics. By integrating these long-tail keywords, this article aims to provide a resource that aligns with both scientific rigor and search engine visibility.

In conclusion, N-[Cyano(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-YL)acetamide (CAS No. 1436150-31-0) represents a fascinating area of study in modern chemistry. Its multifunctional architecture and potential applications in drug development make it a subject of ongoing investigation. As research continues to uncover its properties and mechanisms, this compound may pave the way for innovative therapies and materials, solidifying its place in the scientific community.